Cas no 2901-66-8 (Reserpic Acid Methyl Ester)

Reserpic Acid Methyl Ester structure

Product Name:Reserpic Acid Methyl Ester

CAS No:2901-66-8

Molecular Formula:C₂₃H₃₀N₂O₅

Molecular Weight:414.49500

CID:257685

PubChem ID:73532

Reserpic Acid Methyl Ester Properties

Names and Identifiers

- Reserpic Acid Methyl Ester
- Methyl reserpate
- Reserpic Acid Methyl
- Yohimban-16-carboxylicacid, 18-hydroxy-11,17-dimethoxy-, methyl ester, (3b,16b,17a,18b,20a)-
- Methyle reserpate
- Q27289987
- MDJQWFFIUHUJSB-UQVJXISSSA-N
- 2901-66-8
- METHYLRESERPATE
- NSC 81464
- RESERPIC ACID METHYL ESTER [MI]
- EINECS 220-792-3
- UNII-TIB2VC9239
- NS00048933
- TIB2VC9239
- Methyl reserpinolate
- 3-beta,20-alpha-Yohimban-16-beta-carboxylic acid, 18-beta-hydroxy-11,17-alpha-dimethoxy-, methyl ester
- AKOS040753030
- methyl (1R, 15S, 17R, 18R, 19S, 20S)-17-hydroxy-6, 18-dimethoxy-1, 3, 11, 12, 14, 15, 16, 17, 18, 19, 20, 21-dodecahydroyohimban-19-carboxylate
- Reserpate de methyle
- Reserpate de methyle [French]
- methyl (1R,15S,17R,18R,19S,20S)-17-hydroxy-6,18-dimethoxy-3,13-diazapentacyclo[11.8.0.02,10.04,9.015,20]henicosa-2(10),4,6,8-tetraene-19-carboxylate
- 3beta,20alpha-Yohimban-16beta-carboxylic acid, 18beta-hydroxy-11,17alpha-dimethoxy-, methyl ester
- NSC-81464
- FS-7821
- Yohimban-16-carboxylic acid, 18-hydroxy-11,17-dimethoxy-, methyl ester, (3beta,16beta,17alpha,18beta,20alpha)-
- SCHEMBL13130027
- Methyl (3beta,16beta,17alpha,18beta,20alpha)-18-hydroxy-11,17-dimethoxyyohimban-16-carboxylate
- 3-.BETA.,20-.ALPHA.-YOHIMBAN-16-.BETA.-CARBOXYLIC ACID, 18-.BETA.-HYDROXY- 11,17-.ALPHA.-DIMETHOXY-, METHYL ESTER
- CHEBI:141924
- Reserpic acid, methyl ester
- Methyl(3beta,16beta,17alpha,18beta,20alpha)-18-hydroxy-11,17-dimethoxyyohimban-16-carboxylate
- SMR001560360
- MLS002694431
- Methyl reserpate; Methyl reserpinolate; NSC 81464; (3ss,16ss,17a,18ss,20a)-18-Hydroxy-11,17-dimethoxy-yohimban-16-carboxylic Acid Methyl Ester
- methyl (1R,15S,17R,18R,19S,20S)-17-hydroxy-6,18-dimethoxy-1,3,11,12,14,15,16,17,18,19,20,21-dodecahydroyohimban-19-carboxylate
- DA-77408
- G87049
- InChIKey： MDJQWFFIUHUJSB-UHFFFAOYSA-N
- Inchi： InChI=1S/C23H30N2O5/c1-28-13-4-5-14-15-6-7-25-11-12-8-19(26)22(29-2)20(23(27)30-3)16(12)10-18(25)21(15)24-17(14)9-13/h4-5,9,12,16,18-20,22,24,26H,6-8,10-11H2,1-3H3/t12-,16+,18-,19-,20+,22+/m1/s1
- SMILES： COC(C1C(OC)C(O)CC2C1CC1C3NC4C=C(OC)C=CC=4C=3CCN1C2)=O

Computed Properties

Exact Mass: 414.21500
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 4
Monoisotopic Mass: 414.215472
Heavy Atom Count: 30
Complexity: 647
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.9
Topological Polar Surface Area: 84

Experimental Properties

LogP: 2.21850
PSA: 84.02000
Refractive Index: 1.6300 (estimate)
Boiling Point: 533.37°C (rough estimate)
Melting Point: 244.5°C
Flash Point: 309.3°C
Color/Form: Powder
Density: 1.2138 (rough estimate)

Reserpic Acid Methyl Ester Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AF63601-5mg	methyl (3beta,16beta,17alpha,18beta,20alpha)-18-hydroxy-11,17-dimethoxyyohimban-16-carboxylate	2901-66-8		5mg	$327.00
TargetMol Chemicals	T33342L-1mg	Methyl reserpate	2901-66-8	99.48%	1mg	￥ 1090	2024-07-23
TRC	R144590-2mg	Reserpic Acid Methyl Ester	2901-66-8		2mg	$131.00	2023-05-17
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M82470-5mg	Reserpic Acid Methyl Ester	2901-66-8		5mg	¥4638.0	2021-09-08
SHENG KE LU SI SHENG WU JI SHU	sc-477230-5 mg	Reserpic Acid Methyl Ester,	2901-66-8		5mg	￥2,858.00	2023-07-10

Reserpic Acid Methyl Ester Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

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(CAS:2901-66-8)

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Reserpic Acid Methyl Ester Related Literature

1. Short papers in pharmaceutical analysis

I. Charles,M. L. Robinson,Elizabeth Thacker,Graham S. Clarke,Malcolm L. Robinson,A. Palmer,M. Mulholland,D. R. Rudd Anal. Proc. 1985 22 135
2. The indole alkaloids excluding harmine and strychnine

J. E. Saxton Q. Rev. Chem. Soc. 1956 10 108
3. The stereochemistry of herbaceine and herbaline

I. Ognyanov,B. Pyuskyulev,M. Shamma,J. A. Weiss,R. J. Shine Chem. Commun. (London) 1967 579
4. Recent progress in the chemistry of indole alkaloids and mould metabolites

J. E. Saxton Nat. Prod. Rep. 1991 8 251
5. Methyl transfer: the mass spectra of reserpine derivatives

Tetsuji Kametani,Yasuo Fujimoto,Yoshio Suzuki,Yoshiro Tanaka,Kiyosato Nyu,Tohru Yamanaka,Shigeo Ikeda J. Chem. Soc. Perkin Trans. 1 1975 932
6. Journal: index of authors, 1961

J. Chem. Soc. 1961 5565
7. Notes

R. Hodges,I. R. Beattie,G. J. Leigh,L. Sacconi,P. Paoletti,M. J. Allen,A. J. Edwards,R. D. Peacock,W. Gerrard,E. F. Mooney,H. A. Willis,Rosemary A. Soutter,Muriel Tomlinson,F. Bell,J. R. Gorrie,Brian T. Newbold,J. F. Corbett,P. F. Holt,S. T. D. Gough,S. Trippett,J. R. Rowlands,Brian Milligan,J. M. Swan,G. Hart,D. R. Liljegren,K. T. Potts,J. W. Clark-Lewis,P. I. Mortimer J. Chem. Soc. 1961 4247
8. The synthesis of D-psicose derivatives using recent oxidative procedures

K. James,A. R. Tatchell,P. K. Ray J. Chem. Soc. C 1967 2681
9. Journal: index of subjects, 1961

J. Chem. Soc. 1961 5591
10. 951. A comparative study of hydrolysis rates of some indole alkaloids

M. J. Allen J. Chem. Soc. 1960 4904